Cas no 122492-29-9 (Thiocyanic acid,4-pyridinylmethyl ester)

• Product Name: Thiocyanic acid,4-pyridinylmethyl ester
• CAS No: 122492-29-9
• MF: C₇H₆N₂S
• MW: 150.200939655304
• CID: 104488
• PubChem ID: 44385191
• Update Time: 2025-04-18

Thiocyanic acid,4-pyridinylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid,4-pyridinylmethyl ester
• pyridin-4-ylmethyl thiocyanate
• Thiocyanic acid, 4-pyridinylmethyl ester (9CI)
• 4-Thiocyanatomethyl-pyridine
• (Pyridin-4-yl)methyl thiocyanate
• DTXSID50658631
• 122492-29-9
• CHEMBL177025

• Inchi： 1S/C7H6N2S/c8-6-10-5-7-1-3-9-4-2-7/h1-4H,5H2
• InChI Key： SGRXIKOKSNLHLH-UHFFFAOYSA-N
• SMILES： S(C#N)CC1C=CN=CC=1

Computed Properties

• Exact Mass: 150.02528
• Monoisotopic Mass: 150.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62A^2
• XLogP3: 1.4

Experimental Properties

• PSA: 36.68